molecular formula C15H14N2O2 B8717940 4-hydroxy-N'-[(4-methylphenyl)methylidene]benzohydrazide CAS No. 212575-51-4

4-hydroxy-N'-[(4-methylphenyl)methylidene]benzohydrazide

Cat. No.: B8717940
CAS No.: 212575-51-4
M. Wt: 254.28 g/mol
InChI Key: CFSQHJXRIUXOIN-MHWRWJLKSA-N
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Description

4-hydroxy-N'-[(4-methylphenyl)methylidene]benzohydrazide is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

212575-51-4

Molecular Formula

C15H14N2O2

Molecular Weight

254.28 g/mol

IUPAC Name

4-hydroxy-N-[(E)-(4-methylphenyl)methylideneamino]benzamide

InChI

InChI=1S/C15H14N2O2/c1-11-2-4-12(5-3-11)10-16-17-15(19)13-6-8-14(18)9-7-13/h2-10,18H,1H3,(H,17,19)/b16-10+

InChI Key

CFSQHJXRIUXOIN-MHWRWJLKSA-N

Isomeric SMILES

CC1=CC=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)O

Canonical SMILES

CC1=CC=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-benzoic acid hydrazide (0.3 g, 0.002 mol) in abs. EtOH (10 mL) and p-tolualdehyde (0.24 g, 0.002 mol) was added 1 drop of acetic acid. The reaction mixture was refluxed for 4 hours. The reaction mixture was cooling to room temperature and concentrated to remove solvent. The resulting residue was solidified by EtOAc to give white solid 0.49 g, in 96% yield, mp: 252.6° C. 1H NMR (CD3OD) δ 8.26 (s, 1H), 7.82 (d, 2H), 7.70 (d, 2H), 7.24 (d, 2H), 6.88 (d, 2H), 2.36 (s, 3H). 13C NMR (CDCl3) δ 166.8, 162.7, 150.0, 142.0, 132.0, 130.5, 128.8, 124.7, 116.3, 21.5. Anal. Calcd for C14H12N2O2: C, 69.99; H, 5.03; N, 11.66. Found: C, 70.01; H, 5.08; N, 11.73.
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
0.24 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
solid
Yield
96%

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